![molecular formula C20H18N4O5S B2399085 N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide CAS No. 1005294-45-0](/img/structure/B2399085.png)
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide, also known as GSK2334470, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first discovered by GlaxoSmithKline and has been the subject of numerous scientific studies since its discovery.
Scientific Research Applications
- N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide has demonstrated potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, revealing inhibitory activity against tumor growth. Further studies are needed to understand its precise mechanisms and potential clinical applications .
- The compound has been evaluated for its antiplatelet properties. Antiplatelet agents play a crucial role in preventing blood clot formation, which is essential for cardiovascular healthN-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide may contribute to platelet inhibition, making it relevant for cardiovascular research .
- Inflammation is a key factor in various diseases. Preliminary studies suggest that this compound possesses anti-inflammatory properties. Investigating its impact on inflammatory pathways could lead to novel therapeutic strategies .
- Researchers have explored the compound’s potential as an antipyretic (fever-reducing) agent. Understanding its effects on fever regulation pathways could have clinical implications .
- N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide has exhibited antibacterial and antifungal activities. These properties make it relevant for infectious disease research and drug development .
- Beyond human health, this compound has found use in agrochemicals. Its derivatives have been employed as herbicides and other crop protection agents. For sustainable agriculture, understanding its mode of action and safety profile is crucial .
Anticancer Properties
Antiplatelet Activity
Anti-Inflammatory Effects
Antipyretic Activity
Antibacterial and Antifungal Properties
Agrochemical Applications
properties
IUPAC Name |
N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-3-methyl-4-nitrobenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O5S/c1-3-30(28,29)19-10-8-17(22-23-19)14-5-4-6-16(12-14)21-20(25)15-7-9-18(24(26)27)13(2)11-15/h4-12H,3H2,1-2H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYRWGSKLUKNGNF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C=C3)[N+](=O)[O-])C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-3-methyl-4-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.